
pivaloyl cyanide analytical standard preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Get Quote

Pivaloyl Cyanide: Identity and Synthesis

Pivaloyl cyanide is a carboxylic acid derivative with the formula (CH₃)₃CC(O)CN [1]. The table below

summarizes its core identity and the primary synthetic method found in the search results.

Property Description

CAS Number 42867-40-3 [2]

Molecular
Formula

C₆H₉NO [3]

IUPAC Name 2,2-dimethylpropanoyl cyanide [3] [4]

Common
Synthesis

Reaction of pivalic acid (or its derivatives) with hydrocyanic acid (HCN) using a

copper/copper salt catalyst [3] [4].

The following diagram outlines the general workflow for synthesizing and purifying pivaloyl cyanide based

on the patent literature. Please note that this describes an industrial-scale synthesis and not the specific,

highly controlled preparation of an analytical standard.
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Start with Pivalic Acid Derivative

React with HCN

Use Cu/Cu(CN)₂ Catalyst System

Carry out Reaction in Inert Diluent

Isolate Crude Product

Purify via Fractional Distillation

Obtain Pivaloyl Cyanide

Click to download full resolution via product page

Guidance for Analytical Standard Preparation

The search results lack the precise protocols for preparing a high-purity analytical standard. For your

research and publication, consider the following approaches:

Consult Official Method Collections: For standardized analytical procedures, resources like the

EPA's Selected Analytical Methods (SAM) [5] are authoritative, though they may not cover this
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specific compound.

Refine the Synthesis: The general synthesis can be a starting point. Preparing an analytical
standard would require:

Using high-purity starting materials.
Optimizing reaction conditions to minimize byproducts.

Implementing rigorous, multi-step purification (e.g., multiple distillations, recrystallization, or
chromatography).

Characterize Thoroughly: A true analytical standard must be fully characterized by techniques
including:

Chromatography: HPLC or GC to demonstrate purity and identify impurities.
Spectroscopy: NMR, IR, and Mass Spectrometry for structural confirmation.

Elemental Analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Infrared diode laser study of the kinetics of the NCCO + O 2 ... [sciencedirect.com]

2. 42867-40-3|Pivaloyl cyanide [ambeed.com]

3. US4432910A - Preparation of pivaloyl cyanide [patents.google.com]

4. CA1165778A - Process for the preparation of pivaloyl cyanide [patents.google.com]

5. EPA CLP ISMO 2.3 Cyanide : Analytical for Total Methods ... Cyanide [epa.gov]

To cite this document: Smolecule. [pivaloyl cyanide analytical standard preparation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b774191#pivaloyl-cyanide-

analytical-standard-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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